(S)-2-Isobutyl-4-isopropyl-4,5-dihydrooxazole

• CAS RN: 175226-81-0
• Molecular Formula: C10H19NO
• Molecular Weight: 169.26 g/mol
• IUPAC Name: (4S)-2-(2-methylpropyl)-4-propan-2-yl-4,5-dihydro-1,3-oxazole
• InChI: InChI=1S/C10H19NO/c1-7(2)5-10-11-9(6-12-10)8(3)4/h7-9H,5-6H2,1-4H3/t9-/m1/s1
• InChI Key: ZXYKEXADEPWSLI-SECBINFHSA-N
• Isomeric SMILES: CC(C)CC1=N[C@H](CO1)C(C)C
• SMILES: CC(C)CC1=NC(CO1)C(C)C
• synonyms: Oxazole, 4,5-dihydro-4-(1-methylethyl)-2-(2-methylpropyl)-, (S)- (9CI)

Description

(S)-2-Isobutyl-4-isopropyl-4,5-dihydrooxazole, also known as ISOX, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. ISOX is a chiral molecule that belongs to the oxazole family and has a unique structure that makes it a promising candidate for drug development and other applications.

Mechanism Of Action

The mechanism of action of (S)-2-Isobutyl-4-isopropyl-4,5-dihydrooxazole is not fully understood, but it is believed to act by inhibiting certain enzymes and proteins in the body. (S)-2-Isobutyl-4-isopropyl-4,5-dihydrooxazole has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation and pain. It has also been found to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects:
(S)-2-Isobutyl-4-isopropyl-4,5-dihydrooxazole has been found to have a number of biochemical and physiological effects in the body. It has been shown to reduce inflammation and pain, and to inhibit the growth of cancer cells. (S)-2-Isobutyl-4-isopropyl-4,5-dihydrooxazole has also been found to have antioxidant properties, which may help to protect against oxidative stress and damage.

Advantages And Limitations For Lab Experiments

(S)-2-Isobutyl-4-isopropyl-4,5-dihydrooxazole has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in large quantities. It has also been found to be relatively non-toxic, with no significant side effects reported in animal studies. However, (S)-2-Isobutyl-4-isopropyl-4,5-dihydrooxazole has some limitations in lab experiments, including its limited solubility in water and its tendency to form aggregates in solution.

Future Directions

There are several future directions for research on (S)-2-Isobutyl-4-isopropyl-4,5-dihydrooxazole. One area of interest is the development of new drugs based on the structure of (S)-2-Isobutyl-4-isopropyl-4,5-dihydrooxazole. Researchers are also exploring the potential use of (S)-2-Isobutyl-4-isopropyl-4,5-dihydrooxazole in the treatment of neurodegenerative disorders, such as Alzheimer's disease. Additionally, there is ongoing research on the mechanism of action of (S)-2-Isobutyl-4-isopropyl-4,5-dihydrooxazole and its effects on various biological pathways. Finally, there is interest in developing new synthesis methods for (S)-2-Isobutyl-4-isopropyl-4,5-dihydrooxazole that are more efficient and environmentally friendly.

Synthesis Methods

The synthesis of (S)-2-Isobutyl-4-isopropyl-4,5-dihydrooxazole involves the condensation of 2-isobutyl-4-isopropyl-1,3-oxazoline with an aldehyde or ketone, followed by reduction with sodium borohydride. This method has been optimized and improved over the years, leading to the production of high yields of (S)-2-Isobutyl-4-isopropyl-4,5-dihydrooxazole.

Scientific Research Applications

(S)-2-Isobutyl-4-isopropyl-4,5-dihydrooxazole has been extensively studied for its potential applications in medicinal chemistry, particularly in the development of new drugs. It has been found to exhibit a wide range of biological activities, including anti-tumor, anti-inflammatory, and anti-bacterial properties. (S)-2-Isobutyl-4-isopropyl-4,5-dihydrooxazole has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.